Cas no 7412-26-2 (Butane, 1-[(trifluoromethyl)thio]-)

• Product name: Butane, 1-[(trifluoromethyl)thio]-
• CAS No: 7412-26-2
• MF: C₅H₉F₃S
• MW: 158.18516
• CID: 541545
• PubChem ID: 544786

Butane, 1-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-[(trifluoromethyl)thio]-
• 1-(trifluoromethylsulfanyl)butane
• n-Butyl trifluoromethyl sulfide
• SCHEMBL9338837
• 7412-26-2
• Butyl trifluoromethyl sulfide #
• DTXSID90337812

• Inchi： InChI=1S/C5H9F3S/c1-2-3-4-9-5(6,7)8/h2-4H2,1H3
• InChI Key： YAZOZCBGLHEBSI-UHFFFAOYSA-N
• SMILES： CCCCSC(F)(F)F

Computed Properties

• Exact Mass: 158.03777
• Monoisotopic Mass: 158.03770595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 69.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 0